Cas no 56661-24-6 (Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-)
56661-24-6 structure
Product Name:Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
CAS No:56661-24-6
MF:C14H8Br2F3NO
MW:423.022632598877
CID:348193
PubChem ID:4558477
Update Time:2025-04-19
Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]-
- 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]benzamide
- AKOS001584938
- 56661-24-6
- EU-0034373
- SR-01000396442-1
- SR-01000396442
- DTXSID80404244
-
- Inchi: 1S/C14H8Br2F3NO/c15-9-3-1-8(2-4-9)13(21)20-10-5-6-12(16)11(7-10)14(17,18)19/h1-7H,(H,20,21)
- InChI Key: WBNIDCAFRBXNPJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1C(F)(F)F)NC(C1C=CC(=CC=1)Br)=O
Computed Properties
- Exact Mass: 420.89244
- Monoisotopic Mass: 420.89247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzamide, 4-bromo-N-[4-bromo-3-(trifluoromethyl)phenyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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